(3-(4-Bromophenyl)-1-(2-fluorophenyl)-1H-pyrazol-4-YL)methanol

Specification

• Molecular Formula: C16H12BrFN2O
• Molecular Weight: 347.18 g/mol
• IUPAC Name: [3-(4-bromophenyl)-1-(2-fluorophenyl)pyrazol-4-yl]methanol
• Standard InChI: InChI=1S/C16H12BrFN2O/c17-13-7-5-11(6-8-13)16-12(10-21)9-20(19-16)15-4-2-1-3-14(15)18/h1-9,21H,10H2
• Standard InChI Key: VKLUFPIHISFOJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C=C(C(=N2)C3=CC=C(C=C3)Br)CO)F

Introduction

The compound (3-(4-Bromophenyl)-1-(2-fluorophenyl)-1H-pyrazol-4-YL)methanol is a complex organic molecule featuring a pyrazole ring with bromophenyl and fluorophenyl substituents. Despite the lack of specific literature directly addressing this compound, understanding its structure and potential applications can be inferred from related pyrazole derivatives.

Synthesis Methods

Synthesis of pyrazole derivatives often involves condensation reactions between appropriate precursors. For example, the synthesis of similar compounds might involve the reaction of a bromophenyl and fluorophenyl-substituted precursor with a suitable reagent to form the pyrazole ring, followed by the addition of a methanol group.

Potential Applications

Pyrazole derivatives are known for their biological activities, including antimicrobial and anti-inflammatory properties. The presence of bromo and fluoro substituents could enhance these properties or confer new biological activities.

Research Findings and Data

While specific data for (3-(4-Bromophenyl)-1-(2-fluorophenyl)-1H-pyrazol-4-YL)methanol is limited, related compounds provide insights into potential applications and chemical behaviors.

Table: Comparison of Related Pyrazole Derivatives

Compound	Molecular Formula	Molecular Weight	Potential Applications
(3-(4-Bromophenyl)-1-(3-chloro-4-fluorophenyl)-1H-pyrazol-4-yl)methanol	C16H11BrClFN2O	381.62 g/mol	Antimicrobial, Antidepressant
3-(4-Bromophenyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide	C16H13BrFN3S	-	MAO Inhibitor, Antimicrobial